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Compound of Interest

Compound Name: Flutolanil

Cat. No.: B150245 Get Quote

For immediate release: This document provides essential guidance on the safe and compliant

disposal of Flutolanil, a fungicide commonly used in research and development settings.

Adherence to these procedures is critical for ensuring laboratory safety and minimizing

environmental impact.

Flutolanil is recognized as being toxic to aquatic life with long-lasting effects.[1] Improper

disposal can lead to the contamination of soil and water systems.[2] Therefore, it is imperative

that all personnel handling Flutolanil waste are familiar with and adhere to the following

protocols.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that appropriate Personal Protective

Equipment (PPE) is worn, including chemical-resistant gloves, safety goggles, and a lab coat.

All handling of Flutolanil waste should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to avoid inhalation of any dust or aerosols.

Step-by-Step Disposal Procedures
The proper disposal of Flutolanil waste involves a multi-step process that ensures the safety of

laboratory personnel and the protection of the environment.
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All waste materials contaminated with Flutolanil must be segregated from general laboratory

waste. This includes:

Solid Waste: Contaminated personal protective equipment (gloves, etc.), weighing papers,

and absorbent materials used for spills.

Liquid Waste: Unused or expired Flutolanil solutions, as well as rinsing from laboratory

glassware.

Empty Containers: Original Flutolanil containers.

Collect each type of waste in separate, clearly labeled, and leak-proof containers. The

containers should be marked as "Hazardous Waste: Flutolanil" and include the date of waste

accumulation.

Disposal of Solid and Liquid Waste
Under no circumstances should Flutolanil waste be disposed of in standard trash or poured

down the drain.[1] Wastes resulting from the use of this product must be disposed of at an

approved waste disposal facility.[2] It is recommended to engage a licensed hazardous waste

disposal company for the collection and disposal of all Flutolanil-contaminated materials.[3]

Decontamination of Empty Containers
Properly decontaminating empty Flutolanil containers is crucial to ensure they do not pose a

residual hazard. The recommended procedure is a triple rinse:

Fill the empty container approximately one-quarter full with a suitable solvent (e.g., water or

as recommended by the manufacturer).

Securely close the container and shake vigorously for at least 30 seconds.

Empty the rinsate into a designated "Hazardous Waste: Flutolanil" liquid waste container.

Repeat this rinsing process two more times.

After triple rinsing, puncture the container to prevent reuse. The cleaned and punctured

containers can then be offered for recycling, reconditioning, or disposed of in a sanitary landfill,
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as permitted by local regulations.[2]

Quantitative Disposal Parameters
While specific quantitative limits for Flutolanil disposal are subject to local and national

regulations, the following table summarizes key operational parameters for its safe handling

and disposal.

Parameter Guideline Source

Waste Classification

Environmentally Hazardous

Substance, Solid, N.O.S.

(Flutolanil)

[1]

UN Number UN3077 [1]

Container Type
Leak-proof, clearly labeled

hazardous waste containers
General Lab Practice

Container Rinsing
Triple rinse with an appropriate

solvent
[2]

Disposal Method

Approved waste disposal

facility or licensed hazardous

waste contractor

[2][3]

Prohibited Disposal

Do not dispose of with

household garbage or in

sewage systems

[1]

Flutolanil Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Flutolanil in a

laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://picol.cahnrs.wsu.edu/DownloadLabel/66104/OR/OR_2025_71711-28_Moncut%20SC%20Fungicide.pdf
https://www.benchchem.com/product/b150245?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/33146m.pdf
https://cdn.caymanchem.com/cdn/msds/33146m.pdf
https://picol.cahnrs.wsu.edu/DownloadLabel/66104/OR/OR_2025_71711-28_Moncut%20SC%20Fungicide.pdf
https://picol.cahnrs.wsu.edu/DownloadLabel/66104/OR/OR_2025_71711-28_Moncut%20SC%20Fungicide.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Flutolanil
https://cdn.caymanchem.com/cdn/msds/33146m.pdf
https://www.benchchem.com/product/b150245?utm_src=pdf-body
https://www.benchchem.com/product/b150245?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation

Waste Segregation & Collection

Container DecontaminationFinal Disposal

Flutolanil Usage in Experiments

Contaminated Solids
(Gloves, Paper, etc.) Waste Solutions & Rinsate Empty Containers

Label 'Hazardous Waste:
Flutolanil - Solid'

Label 'Hazardous Waste:
Flutolanil - Liquid' Segregate for Decontamination

Contact Licensed
Hazardous Waste Vendor Triple Rinse Container

Collect Rinsate in Liquid Waste

Puncture Container

Dispose of Container
(Recycle/Landfill)

Arrange for Pickup and
Compliant Disposal

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Flutolanil waste in a laboratory.
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By adhering to these detailed procedures, researchers, scientists, and drug development

professionals can ensure the safe handling and disposal of Flutolanil, thereby protecting

themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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